Cas no 5829-48-1 (9,10-Dichlorostearic Acid)

• Product Name: 9,10-Dichlorostearic Acid
• CAS No: 5829-48-1
• MF: C₁₈H₃₄Cl₂O₂
• MW: 353.367364406586
• CID: 370846
• PubChem ID: 119221
• Update Time: 2025-05-20

9,10-Dichlorostearic Acid Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,9,10-dichloro-
• DICHLOROSTEARIC ACID
• 9,10-Dichlor-octadecansaeure
• 9,10-dichloro-octadecanoic acid
• 9,10-Dichlorooctadecanoic acid100µg
• 9,10-dichlorostearic acid
• RARECHEM AL BE 0644
• threo-9,10-dichloro stearic acid
• CS-0128447
• DTXSID10858751
• 18:0(9Cl,10Cl)
• LMFA01090059
• HY-133621
• CHEBI:185524
• AKOS040758208
• 5829-48-1
• SCHEMBL10628254
• 9,10-Dichlorooctadecanoic acid
• Octadecanoic acid, 9,10-dichloro-
• 9,10-Dichlorostearic Acid

• Inchi： 1S/C18H34Cl2O2/c1-2-3-4-5-7-10-13-16(19)17(20)14-11-8-6-9-12-15-18(21)22/h16-17H,2-15H2,1H3,(H,21,22)
• InChI Key： IOVDLGFDMIRNLE-UHFFFAOYSA-N
• SMILES： ClC(CCCCCCCC)C(CCCCCCCC(=O)O)Cl

Computed Properties

• Exact Mass: 352.19400
• Monoisotopic Mass: 352.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.027
• Boiling Point: 457.2°C at 760 mmHg
• Flash Point: 230.3°C
• Refractive Index: 1.473
• PSA: 37.30000
• LogP: 7.11630

9,10-Dichlorostearic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 9,10-Dichlorostearic Acid

9,10-Dichlorostearic Acid (CAS No. 5829-48-1): A Comprehensive Overview

9,10-Dichlorostearic acid, also known as dichlorostearic acid, is a saturated fatty acid derivative with two chlorine atoms substituted at the 9 and 10 positions of the stearic acid backbone. This compound, with the CAS registry number 5829-48-1, belongs to the family of chlorinated fatty acids, which have gained significant attention in recent years due to their unique chemical properties and diverse applications.

The molecular structure of 9,10-dichlorostearic acid consists of an 18-carbon chain with two chlorine atoms attached to the ninth and tenth carbons. This substitution pattern imparts distinct physical and chemical properties compared to its unchlorinated counterpart, stearic acid. The compound is typically a white or off-white solid, with a melting point around 65-67°C and a boiling point of approximately 335°C. Its solubility in water is low, but it is soluble in organic solvents such as dichloromethane and ethyl acetate.

Recent studies have explored the biodegradation and environmental fate of chlorinated fatty acids like 9,10-dichlorostearic acid. Research indicates that these compounds can undergo microbial degradation under specific conditions, though their persistence in certain environments remains a topic of interest for environmental scientists. The presence of chlorine atoms in the molecule introduces challenges for microbial enzymes, potentially slowing down degradation rates compared to unchlorinated fatty acids.

In terms of applications, 9,10-dichlorostearic acid has been utilized in various industries. One notable application is in the production of chlorinated waxes, which are widely used as additives in plastics to improve flexibility and reduce friction. Additionally, this compound serves as an intermediate in the synthesis of specialty chemicals, including surfactants and lubricants. Its ability to form stable derivatives makes it valuable in pharmaceutical and cosmetic industries as well.

Recent advancements in green chemistry have led to innovative methods for synthesizing 9,10-dichlorostearic acid. Traditionally, the compound was produced through chlorination reactions involving stearic acid derivatives. However, modern approaches focus on optimizing reaction conditions to minimize byproduct formation and enhance yield. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to achieve more efficient production processes.

The chemical stability of 9,10-dichlorostearic acid makes it suitable for high-temperature applications. For example, it is employed as a stabilizer in certain polymer systems where thermal resistance is critical. Furthermore, its ability to form esters and amides has expanded its utility in specialty chemical formulations.

From a regulatory standpoint, 9,10-dichlorostearic acid is not classified as a hazardous substance under most international regulations. However, handling precautions are recommended due to its potential irritant effects on skin and eyes. Proper storage in cool, dry conditions away from direct sunlight ensures optimal stability.

In conclusion, 9,10-dichlorostearic acid (CAS No. 5829-48-1) stands out as a versatile compound with significant potential across multiple industries. Its unique chemical properties and recent advancements in synthesis methods position it as an important material for future innovations in chemistry and materials science.